Cas no 60317-40-0 (Silane,dodecyldiethoxymethyl-)

• Product Name: Silane,dodecyldiethoxymethyl-
• CAS No: 60317-40-0
• MF: C₁₇H₃₈O₂Si
• MW: 302.567926883698
• CID: 508301
• Update Time: 2025-06-29

Silane,dodecyldiethoxymethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,dodecyldiethoxymethyl-
• dodecyl-diethoxy-methylsilane
• DODECYLMETHYLDIETHOXYSILANE
• Dodecyldiethoxymethylsilane
• EINECS 262-170-4
• Methyldodecyldiethoxysilane
• Silane,dodecyldiethoxymethyl

• Inchi： 1S/C17H38O2Si/c1-5-8-9-10-11-12-13-14-15-16-17-20(4,18-6-2)19-7-3/h5-17H2,1-4H3
• InChI Key： AILBOMWJRYLVFG-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCCCCCCCCCC)(OCC)OCC

Computed Properties

• Exact Mass: 302.26400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.845
• Melting Point: <0°C
• Boiling Point: 140 °C
• Flash Point: 152°C
• PSA: 18.46000
• LogP: 6.05230

Silane,dodecyldiethoxymethyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37-S39
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Silane,dodecyldiethoxymethyl-

Dodecyldiethoxymethylsilane: A Comprehensive Overview

In the realm of organosilicon chemistry, dodecyldiethoxymethylsilane, identified by the CAS registry number 60317-40-0, stands as a significant compound with diverse applications across various industries. This silane derivative has garnered attention due to its unique properties and versatility in chemical reactions. Recent advancements in materials science and organic synthesis have further highlighted its potential in emerging technologies.

The structure of dodecyldiethoxymethylsilane comprises a silicon atom bonded to a dodecyl group, a diethoxy group, and a methyl group. This configuration imparts it with both hydrophobic and reactive characteristics, making it suitable for applications ranging from surface modification to catalytic processes. The compound's ability to undergo hydrolysis under specific conditions has been extensively studied, revealing its role in the formation of organosilicon polymers and coatings.

Recent research has focused on optimizing the synthesis of dodecyldiethoxymethylsilane to enhance yield and purity. Innovations in catalytic systems and reaction conditions have led to more efficient production methods, aligning with the growing demand for high-quality silane derivatives in industries such as electronics, textiles, and construction.

In terms of applications, dodecyldiethoxymethylsilane has been employed as a precursor for the synthesis of advanced materials, including self-healing polymers and stimuli-responsive coatings. Its role in these cutting-edge materials underscores its importance in modern material science.

Furthermore, studies have explored the environmental impact of dodecyldiethoxymethylsilane, particularly its biodegradation pathways and toxicity profiles. Understanding these aspects is crucial for ensuring sustainable practices in its production and application.

As research continues to uncover new facets of this compound, the future of dodecyldiethoxymethylsilane looks promising. Its integration into novel technologies and materials positions it as a key player in advancing scientific innovation across multiple disciplines.